methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(3-fluorophenyl)carbamoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H11FN2O3S/c1-19-12(17)11-10(5-6-20-11)16-13(18)15-9-4-2-3-8(14)7-9/h2-7H,1H3,(H2,15,16,18)
• InChI Key: NQLNECHOMGNZQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H11FN2O3S
• Molecular Weight: 294.30 g/mol

Description

Methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is also known as "Compound A" and has been found to have various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The precise mechanism of action of methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
Methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been found to have various biochemical and physiological effects. In addition to its anti-inflammatory properties, this compound has been shown to have antioxidant and antibacterial activity.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate in lab experiments is its potential to be used as a tool for investigating the mechanisms underlying inflammatory diseases. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate. One potential direction is to investigate the compound's potential as a treatment for inflammatory diseases in animal models. Another direction is to investigate the compound's potential as an antibacterial agent. Additionally, further studies could be conducted to elucidate the precise mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate involves a multi-step process that requires several reagents and solvents. The first step involves the reaction of 3-fluoroaniline with phosgene to form 3-fluoroanilinoyl chloride. This intermediate is then reacted with methyl 2-thiophenecarboxylate in the presence of a base to form the final product.

Scientific Research Applications

Methyl 3-({[(3-fluorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been investigated for its potential applications in the field of medicine. One study found that this compound has anti-inflammatory effects in vitro and in vivo, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.